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Compound of Interest

Compound Name: 4-(Bromomethyl)heptane

Cat. No.: B182186

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety precautions, handling
protocols, and emergency procedures for 4-(Bromomethyl)heptane (CAS No. 101654-29-9).
This document is intended for laboratory personnel, including researchers, scientists, and
professionals in the field of drug development, who may handle this compound. The guide
details the known physical, chemical, and toxicological properties of 4-
(Bromomethyl)heptane, outlines standard operating procedures for its safe use, and provides
clear instructions for spill management and waste disposal. All quantitative data are presented
in tabular format for ease of reference, and key procedural workflows are visualized using
diagrams.

Chemical and Physical Properties

4-(Bromomethyl)heptane is a halogenated alkane. While extensive experimental data is not
readily available in public literature, the following tables summarize the computed and
predicted properties of this compound. It is crucial to handle this chemical with the assumption
that these values are estimates and may vary.

Table 1: General and Physical Properties of 4-(Bromomethyl)heptane

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b182186?utm_src=pdf-interest
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsH17Br [1112]
Molecular Weight 193.12 g/mol [1]
Appearance P.ale.—yellow to Yellow-brown 3]
Liquid

Boiling Point 190.8 + 8.0 °C (Predicted) [4115]
Density 1.108 + 0.06 g/cm? (Predicted) [41[5]
Storage Temperature Room Temperature or 2-8 °C [31[41[6]

Table 2: Computed Toxicological and Safety-Related Properties

Property Value Source

XLogP3-AA (Octanol-Water

Partition Coefficient) 41 s
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

CZuntg p 0 2l
Rotatable Bond Count 5 [2]
Exact Mass 192.05136 Da [1]
Topological Polar Surface Area 0 A2 [1]
Heavy Atom Count 9 [2]

Hazard Identification and GHS Classification

4-(Bromomethyl)heptane is classified as a hazardous substance. All personnel must be
thoroughly familiar with its potential dangers before handling.

Table 3: GHS Hazard Classification for 4-(Bromomethyl)heptane
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and

Flammable Liquids 3

vapor[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation[1]
Acute Toxicity, Oral (some )

H302: Harmful if swallowed[3]
sources)
Skin Corrosion/Irritation (some 1B H314: Causes severe skin
sources) burns and eye damage[3]

Pictograms:

Signal Word: Warning[1] or Danger[3] (depending on the supplier's classification)

Experimental Protocols

The following protocols are designed to ensure the safe handling of 4-(Bromomethyl)heptane
in a laboratory setting. These should be adapted to the specific requirements of individual
experiments and institutional safety policies.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before beginning any procedure. The minimum
required PPE for handling 4-(Bromomethyl)heptane includes:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
A face shield should be worn when there is a significant risk of splashing.

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
Inspect gloves for any signs of degradation or perforation before use.
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o Body Protection: A flame-resistant laboratory coat is required. For larger quantities or
procedures with a higher splash risk, a chemical-resistant apron should be worn over the lab
coat.

» Respiratory Protection: All handling of 4-(Bromomethyl)heptane should be performed within
a certified chemical fume hood to avoid inhalation of vapors. If engineering controls are
insufficient, a respirator with an appropriate organic vapor cartridge may be necessary.[7]

General Handling and Storage Protocol

4-(Bromomethyl)heptane is a flammable liquid that is also an irritant. Some sources indicate it
may be corrosive. Therefore, it requires careful handling and storage.

Protocol:

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

[e]

Clear the work area of all unnecessary items, especially ignition sources.

o

Have a spill kit readily accessible.

[¢]

Ensure an emergency eyewash and safety shower are within a 10-second travel distance.

[7]

e Handling:

[¢]

Ground and bond containers when transferring the liquid to prevent static discharge.

[e]

Use only non-sparking tools.

o

Avoid contact with skin, eyes, and clothing.[7]

[¢]

Do not breathe vapors or mists.

e Storage:

o Store in a tightly closed, properly labeled container.
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o Keep in a cool, dry, and well-ventilated area.[7]

o Store away from heat, sparks, open flames, and other ignition sources.

o Segregate from incompatible materials, such as strong oxidizing agents.
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Preparation

Verify Fume Hood Operation

l

Clear Workspace of Ignition Sources

:

Locate Spill Kit & Safety Shower/Eyewash

Handling

Don Appropriate PPE

:

Transfer in Fume Hood

l

Ground and Bond Containers

:

Use Non-Sparking Tools

Storage

Ensure Container is Tightly Closed

:

Store in Cool, Dry, Ventilated Area

l

Segregate from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 4-(Bromomethyl)heptane.
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Spill Cleanup Protocol

In the event of a spill, prompt and appropriate action is critical to mitigate hazards.
Protocol for a small spill (less than 100 mL) within a fume hood:

o Alert Personnel: Immediately alert others in the laboratory.

e Containment:

o If safe to do so, use an inert absorbent material (e.g., vermiculite, sand, or commercial
spill pads) to dike the spill and prevent it from spreading.

o Do not use combustible materials like paper towels to absorb the bulk of the spill.
e Absorption:
o Cover the spill with the absorbent material, working from the outside in.
e Collection:
o Using non-sparking tools (e.g., a plastic scoop), carefully collect the absorbed material.
o Place the material into a labeled, sealable container for hazardous waste.
» Decontamination:
o Wipe the spill area with a cloth or sponge dampened with a soap and water solution.
o Place all contaminated cleaning materials into the hazardous waste container.
» Disposal:
o Seal and label the hazardous waste container.

o Arrange for disposal through your institution's environmental health and safety (EHS)
office.
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For large spills, or any spill outside of a fume hood, evacuate the area immediately and contact
your institution's emergency response team.

Alert Personnel

i

Don Additional PPE if Necessary

i

Contain Spill with Absorbent Dike

i

Absorb Spill (Outside-In)

i

Collect Waste with Non-Sparking Tools

'

Decontaminate Area with Soap & Water

i

Package and Label as Hazardous Waste

i

Contact EHS for Disposal
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Caption: Emergency response workflow for a small chemical spill.

Waste Disposal Protocol

4-(Bromomethyl)heptane and any materials contaminated with it must be disposed of as
hazardous waste.

Protocol:
e Segregation:

o Collect waste 4-(Bromomethyl)heptane and contaminated materials in a dedicated,
properly labeled hazardous waste container.

o This compound is a halogenated organic waste and should not be mixed with non-
halogenated waste streams.

Container:

o Use a chemically resistant container with a secure, tight-fitting lid.

o Ensure the container is in good condition and not leaking.

Labeling:

o Clearly label the container with "Hazardous Waste" and the full chemical name: "4-
(Bromomethyl)heptane".

o List all components and their approximate percentages if it is a mixed waste stream.

Storage of Waste:

o Store the waste container in a designated satellite accumulation area.

o Keep the container closed except when adding waste.

Disposal:
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o Arrange for pickup and disposal through your institution's EHS office. Do not pour 4-
(Bromomethyl)heptane down the drain.

Generate Chemical Waste

Segregate as Halogenated Organic Waste

:

Use Designated, Labeled Container

:

Store in Satellite Accumulation Area

:

Request Pickup via EHS Office

Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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